Cas no 1806842-63-6 (4-Amino-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 4-Amino-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806842-63-6
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4854088
• Update Time: 2025-10-18

4-Amino-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C8H6ClF2N3/c9-5-3-14-7(8(10)11)4(1-2-12)6(5)13/h3,8H,1H2,(H2,13,14)
• InChI Key： QZZLWZZHJLUGSL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(CC#N)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile

Introduction to 4-Amino-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806842-63-6)

4-Amino-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile, with the chemical identifier CAS No. 1806842-63-6, is a specialized intermediate compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic amines, characterized by its structural versatility and reactivity, which make it a valuable building block for synthesizing more complex molecules.

The molecular structure of 4-Amino-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile consists of a pyridine ring substituted with an amino group at the 4-position, a chloro group at the 5-position, and a difluoromethyl group at the 2-position, with an acetonitrile moiety attached at the 3-position. This arrangement imparts unique electronic and steric properties to the molecule, facilitating its role as a precursor in organic synthesis.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The presence of multiple reactive sites in 4-Amino-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile allows for diverse functionalization strategies, making it an attractive candidate for drug discovery programs. Specifically, the amino and chloro substituents provide opportunities for nucleophilic substitution reactions, while the difluoromethyl group enhances metabolic stability and binding affinity.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and inhibiting their activity can disrupt aberrant cellular processes. The pyridine core of 4-Amino-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile is particularly well-suited for designing kinase inhibitors due to its ability to mimic ATP binding pockets. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against several kinases, including tyrosine kinases and serine/threonine kinases.

Moreover, the incorporation of a difluoromethyl group has been shown to improve pharmacokinetic properties such as bioavailability and resistance profiles. This modification is particularly relevant in modern drug design, where optimizing metabolic stability is crucial for therapeutic efficacy. The acetonitrile substituent at the 3-position further contributes to the compound's solubility and reactivity, enabling efficient synthetic transformations.

Recent advancements in computational chemistry have also highlighted the potential of 4-Amino-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile as a scaffold for virtual screening campaigns. High-throughput docking studies have identified novel analogs with enhanced binding affinity to target proteins. These computational approaches have accelerated the discovery process by allowing researchers to rapidly evaluate large libraries of compounds without extensive experimental validation.

The agrochemical industry has also explored the utility of this compound as a precursor for developing next-generation pesticides. Pyridine-based herbicides and fungicides are widely used due to their efficacy and selectivity. The structural features of 4-Amino-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile make it a promising candidate for designing compounds that disrupt essential biological processes in pests while minimizing environmental impact.

In conclusion, 4-Amino-5-chloro-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806842-63-6) represents a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic pathways, making it an indispensable tool for medicinal chemists and agrochemists alike. As research continues to uncover new therapeutic targets and sustainable agricultural solutions, this compound is poised to play an increasingly important role in advancing chemical biology and drug discovery.